Cas no 156-06-9 (a-Oxobenzenepropanoic Acid)

a-Oxobenzenepropanoic Acid Properties

Names and Identifiers

• 2-Oxo-3-phenylpropanoic acid
• ALPHA-KETO-DL-PHENYLALANINE
• 3-PHENYLPYRUVIC ACID
• 3-PHENYL-2-OXOPROPIONIC ACID
• 2-OXOPHENYLPROPIONIC ACID
• 2-OXO-3-PHENYLPROPIONIC ACID
• 2-KETOHYDROCINNAMIC ACID
• BETA-PHENYLPYRUVIC ACID
• BENZYLGLYOXYLIC ACID
• .alpha.-oxo-Benzenepropanoicacid
• 2-Hydroxy-3-phenylpropenoic acid
• 3-Phenyl-2-oxopropanoic acid
• alpha-oxo-benzenepropanoicaci
• Phenylpyroracemic acid
• PHENYLPYRUVIC ACID(RG)
• 2-oxo-3-(phenyl)propionic acid
• 2-Oxo-3-phenylpropanoic acid,2-Oxo-3-phenylpropionic acid
• L-PHENYLPYRUVICACID
• phenylpyruvate
• phenylpyruvic
• Pyruvic acid,phenyl
• α-Keto-DL-phenylalanine
• Pyruvic acid, phenyl-
• PHENYLPYRUVIC ACID
• keto-phenylpyruvate
• b-phenylpyruvic acid
• 3-phenyl-2-oxopropanoate
• alpha-ketohydrocinnamic acid
• Benzenepropanoic acid, .alpha.-oxo-
• 2-oxo-3-phenyl-propionic acid
• 2-oxo-3-phenyl-propanoic acid
• PHENYLPYRUVIC ACID, REAG
• Benzenepropanoic
• Benzenepropanoic acid, alpha-oxo-
• BTNMPGBKDVTSJY-UHFFFAOYSA-N
• X7CO62M413
• PPY
• 2-Oxo-3-phenylp
• Phenylpyruvic acid 98%
• 114-76-1
• 3-phenylpyruvate
• keto-phenylpyruvic acid
• Phenylbrenztraubensaeure
• alpha-oxo-benzenepropanoic acid
• 156-06-9
• 3-(4-hydroxyphenyl)pyruvate
• Phenylpyruvic acid
• Phenylpyruvate
• alpha-Ketohydrocinnamic acid
• 3-Phenyl-2-oxopropanoate
• beta-phenylpyruvic acid
• keto-Phenylpyruvate
• 3-phenylpyruvic acid
• 3-phenyl-2-oxopropanoic acid
• +Expand

• MDL： MFCD00002589
• InChIKey： BTNMPGBKDVTSJY-UHFFFAOYSA-N
• Inchi： 1S/C9H8O3/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,11,12)
• SMILES： O=C(C(=O)O[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 2207312

Computed Properties

• Exact Mass: 164.04700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 164.047344
• Heavy Atom Count: 12
• Complexity: 180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 54.4

Experimental Properties

• LogP: 0.88280
• PSA: 54.37000
• Boiling Point: 299.1°Cat760mmHg
• Melting Point: 150-154 °C (lit.)
• Flash Point: 148.9°C
• FEMA: 3892 | 2-OXO-3-PHENYLPROPIONIC ACID
• Color/Form: White crystals
• Solubility: Soluble in alcohol, ether, benzene and other solvents
• Sensitiveness: Light & Air Sensitive & Hygroscopic
• Density: 1.2570

a-Oxobenzenepropanoic Acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：−20°C
• Risk Phrases： 36/37/38
• FLUKA BRAND F CODES：3-8-10-23

a-Oxobenzenepropanoic Acid Customs Data

• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters